Cas no 41340-25-4 (Etodolac)

Etodolac is a pyranoic acid non steroidal anti-inflammatory drug. It selectively inhibits the synthesis of prostaglandins at the site of inflammation. It inhibits cyclooxygenase-2 (COX-2), has little effect on cyclooxygenase-1 (COX-1), and has little gastrointestinal adverse reactions. Its anti rheumatic effect is 10 times that of aspirin, and its analgesic effect is 2-3 times that of aspirin. It lasts a long time and has no accumulation phenomenon.
Etodolac structure
Etodolac structure
Etodolac
41340-25-4
C17H21NO3
287.35354
MFCD00133313
55401
3308

Etodolac Properties

Names and Identifiers

    • Etodolac
    • 1,8-DIETHYL-1,3,4,9-TETRAHYDROPYRANO[3,4-B]INDOLE-1-ACETIC ACID
    • 1,8-DIETHYL-1,3,4,9-TETRAHYDRO-PYRANO[3,4-B]INDOLE-1-ACETIC ACID
    • rac-Etodolac
    • Edolan
    • Etodlic acid
    • etodolic acid
    • Etopen
    • Hypen
    • Lodine
    • RAK-591
    • Ramodar
    • Tedolan
    • Ultrado
    • Zedolac
    • NSC 282126
    • AY-24236
    • 1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid
    • GTPL7185
    • ETODOLAC [INN]
    • Pyrano(3,4,b)indole-1-acetic acid, 1,3,4,9-tetrahydro-1,8-diethyl-
    • DB00749
    • Prestwick3_000231
    • ETODOLAC (EP MONOGRAPH)
    • HMS2231D04
    • KBio2_001724
    • Etodolac (JP17/USP/INN)
    • NSC-757821
    • NCGC00015399-26
    • NCGC00089769-04
    • AB00052194
    • AY-24-236
    • E 0516
    • FT-0668425
    • DTXSID9020615
    • 2-((1RS)-1,8-Diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indol-1-yl)acetic acid
    • ETODOLAC (USP MONOGRAPH)
    • Tox21_202218
    • Etodolacum (INN-Latin)
    • Ultradol
    • Pyrano[3,4-b]indole-1-acetic acid, 1,8-diethyl-1,3,4,9-tetrahydro-
    • D00315
    • HMS3259P10
    • MLS006011566
    • HMS2092O20
    • NCGC00089769-03
    • NCGC00089769-06
    • ETODOLAC [GREEN BOOK]
    • KBioSS_001724
    • FT-0607046
    • ETODOLAC [EP MONOGRAPH]
    • Tox21_110644
    • Flancox
    • NCGC00015399-16
    • (+/-)-1,8-diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
    • HY-76251
    • NSC282126
    • Q2465218
    • (+-)-1,8-Diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
    • HMS2095P03
    • Etodolac for peak identification, European Pharmacopoeia (EP) Reference Standard
    • HMS1921B09
    • KBio3_002358
    • Opera_ID_1774
    • (rs)-etodolic acid
    • Etogesic Sterile Injectable Solution
    • NS00010209
    • Pyrano(3,4-b)indole-1-acetic acid, 1,3,4,9-tetrahydro-1,8-diethyl-
    • Pyrano(3,4-b)indole-1-acetic acid, 1,8-diethyl-1,3,4,9-tetrahydro-
    • BPBio1_000333
    • Pyrano[3, 1,8-diethyl-1,3,4,9-tetrahydro-
    • CS-0832
    • ETODOLAC [MI]
    • KBio2_004292
    • CCG-39005
    • KBio2_006860
    • IDI1_000147
    • NINDS_000147
    • HMS3712P03
    • Prestwick0_000231
    • ETODOLAC [JAN]
    • KBio1_000147
    • AY-24,236
    • Lopac0_000479
    • 1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid
    • Etogesic
    • BRD-A74667430-001-05-3
    • SR-01000000100-7
    • EtoGesic Tablets
    • Etodolac, European Pharmacopoeia (EP) Reference Standard
    • M01AB08
    • Etodolac, United States Pharmacopeia (USP) Reference Standard
    • NSC-282126
    • Osteluc
    • SR-01000000100
    • Lodin xl
    • Etodolac [USAN:USP:INN:BAN]
    • NCGC00015399-05
    • ETODOLAC [USP MONOGRAPH]
    • NCGC00015399-07
    • ETODOLAC [ORANGE BOOK]
    • Etodolac Assay Standard
    • Etodolsaure
    • E0858
    • BRD-A74667430-001-15-2
    • C06991
    • NSC757821
    • Eccoxolac
    • EtodolacER
    • AY 24,236; AY 24236;AY-24,236; AY-24236; AY24,236; AY24236
    • Etodolac for peak identification
    • Lodine XL
    • (1,8-Diethyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid
    • NIH-9918
    • Tox21_500479
    • ETODOLAC [USAN]
    • BSPBio_003138
    • 41340-25-4
    • ETODOLAC [VANDF]
    • (1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
    • 1,8-diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indol-1-ylacetic acid
    • Etodolaco [INN-Spanish]
    • SY057989
    • Spectrum2_001387
    • Prestwick1_000231
    • 1,8-Diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
    • NCGC00089769-07
    • 1,8-DIETHYL-1,3,4,9-TETRAHYDROPYRANO(3,4-B)INDOL-1-ACETIC ACID
    • Etodolacum
    • UNII-2M36281008
    • CHEMBL622
    • HMS1568P03
    • AC-4231
    • MLS000028474
    • Lodine (TN)
    • Pyrano(3,4-b)indole-1-acetic acid, 1,8-diethyl-1,3,4,9-tetrahydro-(+-)-
    • ETODOLAC (USP-RS)
    • HMS3261O20
    • NCGC00015399-08
    • (1,8-diethyl-1,3,4,9-tetrahydropyrano(3,4-b)indol-1-yl)acetic acid
    • AY 24236
    • F2173-0681
    • 1,3,4,9-Tetrahydro-1,8-diethylpyrano(3,4-b)indole-1-acetic acid
    • ETODOLAC [MART.]
    • Spectrum4_000410
    • Lodine SR
    • 1,8-Diethyl-1,3,4,9-tetrahydropyranol[3,4-b]indole-1-acetic acid
    • CHEBI:4909
    • (1,8-Diethyl-1,3,4,9-tetrahydro-pyrano(3,4-b)indol-1-yl)-acetic acid
    • BR164431
    • Tox21_110644_1
    • Pharmakon1600-01501005
    • ETODOLAC (MART.)
    • Etodolacum [INN-Latin]
    • Spectrum3_001429
    • NCGC00089769-05
    • NCGC00016849-01
    • EN300-119494
    • SPBio_002222
    • 2-(1,8-diethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
    • SMR000058443
    • SCHEMBL3903
    • DTXCID30615
    • ETODOLAC [WHO-DD]
    • HMS3374G09
    • Etodolaco (INN-Spanish)
    • SR-01000000100-2
    • NCGC00089769-02
    • PYRANO(3,4-B)INDOLE-1-ACETIC ACID, 1,8-DIETHYL-1,3,4,9-TETRAHYDRO-(+/-)-
    • NCGC00015399-12
    • NCGC00015399-13
    • 1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-ylacetic acid
    • MFCD00133313
    • NCGC00261164-01
    • EU-0100479
    • etodolac o
    • Prestwick_209
    • NCGC00259767-01
    • ETODOLAC [USP-RS]
    • Spectrum_001244
    • SPECTRUM1501005
    • SBI-0050463.P003
    • BDBM50016799
    • DivK1c_000147
    • 2-{1,8-diethyl-1H,3H,4H,9H-pyrano[3,4-b]indol-1-yl}acetic acid
    • HMS500H09
    • Etodolaco
    • Napilac
    • KBioGR_000680
    • 2-(1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
    • FT-0668424
    • Q-201099
    • Etodolac- Bio-X
    • Etodolac,(S)
    • NCGC00015399-04
    • SDCCGSBI-0050463.P004
    • AB00052194_17
    • AKOS015838610
    • LP00479
    • CAS-41340-25-4
    • NCGC00015399-11
    • SR-01000000100-4
    • NCGC00015399-03
    • NC00718
    • Z1521549186
    • NCGC00015399-09
    • (+/-)-ETODOLAC
    • NCGC00015399-15
    • BCP28411
    • Prestwick2_000231
    • BSPBio_000301
    • SPBio_001374
    • Spectrum5_001347
    • NCGC00015399-06
    • (RS)-2-(1,8-Diethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
    • Etodolac (USAN:USP:INN:BAN)
    • MLS001077315
    • 2M36281008
    • CCRIS 3923
    • Etodolac (JP18/USP/INN)
    • BRD-A74667430-001-23-6
    • NCGC00015399-27
    • +Expand
    • MFCD00133313
    • NNYBQONXHNTVIJ-UHFFFAOYSA-N
    • InChI=1S/C17H21NO3/c1-3-11-6-5-7-12-13-8-9-21-17(4-2,10-14(19)20)16(13)18-15(11)12/h5-7,18H,3-4,8-10H2,1-2H3,(H,19,20)
    • O=C(O)CC(OCC1)(CC)C2=C1C3=CC=CC(CC)=C3N2

Computed Properties

  • 287.15200
  • 2
  • 4
  • 4
  • 287.152144
  • 21
  • 400
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.8
  • nothing
  • 0
  • 62.3

Experimental Properties

  • 3.38300
  • 62.32000
  • 3874
  • 507.9 °C at 760 mmHg
  • 148°C(lit.)
  • 260.9 °C
  • Hexane chloroform was crystallized
  • Slightly dissolved
  • Sensitive to heat and light
  • 4.65(at 25℃)
  • 1.193

Etodolac Security Information

  • GHS06 GHS06
  • UQ0360000
  • 3
  • 6.1(b)
  • S22-S36-S45-S26
  • III
  • III
  • R23/24/25; R40
  • 6.1(b)
  • T T
  • 3249
  • H301-H319
  • P301 + P310-P305 + P351 + P338
  • dangerous
  • 2-8°C
  • III
  • 25-36
  • Danger
  • 6.1

Etodolac Customs Data

  • 2934999090

  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Etodolac Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB257509-1 g
Etodolac, 95%; .
 41340-25-4 95%
1 g
 €69.90 2023-07-20
Ambeed
A128494-50mg
2-(1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
 41340-25-4 99%
50mg
 $5.0 2024-07-19
Axon Medchem
3451-50 mg
Etodolac
 41340-25-4 99%
50mg
 €50.00 2023-07-10
Crysdot LLC
CD11126817-100mg
Etodolac
 41340-25-4 97%
100mg
 $118 2024-07-19
Enamine
EN300-119494-0.05g
2-{1,8-diethyl-1H,3H,4H,9H-pyrano[3,4-b]indol-1-yl}acetic acid
 41340-25-4 95%
0.05g
 $19.0 2023-07-10
eNovation Chemicals LLC
D582883-5g
Etodolac
 41340-25-4 95%
5g
 $255 2022-09-04
Key Organics Ltd
KS-1056-1MG
Etodolac
 41340-25-4 >97%
1mg
 £36.00 2023-09-07
Life Chemicals
F2173-0681-2μmol
2-{1,8-diethyl-1H,3H,4H,9H-pyrano[3,4-b]indol-1-yl}acetic acid
 41340-25-4 90%+
2μmol
 $85.5 2023-07-28
LKT Labs
E7556-100 mg
Etodolac
 41340-25-4 ≥98%
100MG
 $88.20 2023-07-11
Matrix Scientific
047889-1g
1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid, 95+%
 41340-25-4 95+%
1g
 $14.00 2023-09-09

Etodolac Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:41340-25-4)
WANG HUA
13667159345
13667159345@163.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:41340-25-4)
MAO QUAN
19171210221
3371991952@QQ.COM
ZHENG ZHOU LI BEN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:41340-25-4)
HE LONG FEI
13027610933
57652075@qq.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:41340-25-4)
CAI JING LI
15377658509
2851686519@qq.com
Wuhan DCSK Chemical Reagent Co., LTD
Audited Supplier Audited Supplier
(CAS:41340-25-4)
WANG NV SHI
13545255233
2851686513@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:41340-25-4)
A LA DING
anhua.mao@aladdin-e.com

Etodolac Related Literature

41340-25-4 (Etodolac) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:41340-25-4)Etodolac
A825520
99%
100g
192.0